Cas no 425617-19-2 (N-cyclopentyl-N'-(3,5-dimethylphenyl)ethanediamide)

• Product Name: N-cyclopentyl-N'-(3,5-dimethylphenyl)ethanediamide
• CAS No: 425617-19-2
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• CID: 5474946
• Update Time: 2025-05-24

N-cyclopentyl-N'-(3,5-dimethylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-N'-(3,5-dimethylphenyl)oxamide
• N-cyclopentyl-N'-(3,5-dimethylphenyl)ethanediamide

• Inchi： 1S/C15H20N2O2/c1-10-7-11(2)9-13(8-10)17-15(19)14(18)16-12-5-3-4-6-12/h7-9,12H,3-6H2,1-2H3,(H,16,18)(H,17,19)
• InChI Key： ZCXZPLUQBDMQND-UHFFFAOYSA-N
• SMILES： C(NC1CCCC1)(=O)C(NC1=CC(C)=CC(C)=C1)=O

Additional information on N-cyclopentyl-N'-(3,5-dimethylphenyl)ethanediamide

N-cyclopentyl-N'-(3,5-dimethylphenyl)ethanediamide

N-cyclopentyl-N'-(3,5-dimethylphenyl)ethanediamide (CAS No. 425617-19-2) is a versatile organic compound with a unique chemical structure that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of ethanediamides, which are derivatives of ethanediamine, and it is characterized by its cyclopentyl group and 3,5-dimethylphenyl substituent. The combination of these groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in research and development.

The molecular formula of N-cyclopentyl-N'-(3,5-dimethylphenyl)ethanediamide is C₁₆H₂₄N₂O. Its structure consists of a central ethane diamine backbone with two amide groups substituted by a cyclopentyl group and a 3,5-dimethylphenyl group. The cyclopentyl group contributes to the compound's stability and enhances its solubility in organic solvents, while the 3,5-dimethylphenyl group introduces aromaticity and additional steric effects. These features make the compound suitable for a wide range of applications in fields such as materials science, pharmaceuticals, and agrochemicals.

Recent studies have highlighted the potential of N-cyclopentyl-N'-(3,5-dimethylphenyl)ethanediamide as a precursor for advanced materials. For instance, researchers have explored its use in the synthesis of high-performance polymers and coatings. The compound's ability to form stable amide bonds makes it an ideal building block for constructing polyamides with enhanced mechanical and thermal properties. These materials have potential applications in aerospace, automotive industries, and electronic devices where durability and heat resistance are critical.

In the pharmaceutical sector, N-cyclopentyl-N'-(3,5-dimethylphenyl)ethanediamide has been investigated for its role in drug delivery systems. Its unique structure allows for the design of drug carriers with controlled release properties. Recent findings suggest that the compound can be modified to enhance bioavailability and reduce side effects in therapeutic agents. This opens up new avenues for its use in targeted drug delivery systems.

The synthesis of N-cyclopentyl-N'-(3,5-dimethylphenyl)ethanediamide typically involves multi-step organic reactions. One common approach is the condensation reaction between cyclopentanamine and 3,5-dimethylbenzamide in the presence of coupling agents such as dicyclohexylcarbodiimide (DCC). This method ensures high yield and purity of the final product. Researchers have also explored alternative synthetic pathways to optimize reaction conditions and improve scalability for industrial production.

From an environmental perspective, understanding the degradation pathways of N-cyclopentyl-N'-(3,5-dimethylphenyl)ethanediamide is crucial for assessing its ecological impact. Studies have shown that the compound undergoes hydrolysis under specific conditions, leading to the formation of biodegradable byproducts. This information is vital for ensuring sustainable practices in its production and application.

In conclusion, N-cyclopentyl-N'-(3,5-dimethylphenyl)ethanediamide (CAS No. 425617-19-2) is a multifaceted compound with promising potential across various industries. Its unique chemical structure enables diverse applications ranging from advanced materials to pharmaceuticals. Ongoing research continues to uncover new insights into its properties and capabilities, solidifying its position as an important compound in modern chemistry.